Cas no 1021050-95-2 (3-Chloro-4-methyl-n-(2,2,2-trifluoroethyl)aniline)

3-Chloro-4-methyl-N-(2,2,2-trifluoroethyl)aniline is a fluorinated aniline derivative with a molecular formula of C9H9ClF3N. This compound features a chloro-methyl substituted phenyl ring and a trifluoroethylamine moiety, imparting unique electronic and steric properties. Its structural characteristics make it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of bioactive molecules. The trifluoroethyl group enhances metabolic stability and lipophilicity, while the chloro-methyl substitution offers selective reactivity for further functionalization. The compound exhibits high purity and consistent performance, making it suitable for precision applications in medicinal chemistry and material science. Its stability under standard conditions ensures reliable handling and storage.
3-Chloro-4-methyl-n-(2,2,2-trifluoroethyl)aniline structure
1021050-95-2 structure
Product Name:3-Chloro-4-methyl-n-(2,2,2-trifluoroethyl)aniline
CAS No:1021050-95-2
MF:C9H9ClF3N
MW:223.622671842575
CID:5698470
PubChem ID:28568379
Update Time:2025-05-21

3-Chloro-4-methyl-n-(2,2,2-trifluoroethyl)aniline Chemical and Physical Properties

Names and Identifiers

    • AKOS000251706
    • 3-chloro-4-methyl-N-(2,2,2-trifluoroethyl)aniline
    • 1021050-95-2
    • EN300-1077762
    • Benzenamine, 3-chloro-4-methyl-N-(2,2,2-trifluoroethyl)-
    • 3-Chloro-4-methyl-n-(2,2,2-trifluoroethyl)aniline
    • Inchi: 1S/C9H9ClF3N/c1-6-2-3-7(4-8(6)10)14-5-9(11,12)13/h2-4,14H,5H2,1H3
    • InChI Key: HGVGSPLHXRNSRN-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1C)NCC(F)(F)F

Computed Properties

  • Exact Mass: 223.0375615g/mol
  • Monoisotopic Mass: 223.0375615g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • Density: 1.315±0.06 g/cm3(Predicted)
  • Boiling Point: 245.4±40.0 °C(Predicted)
  • pka: 0.84±0.50(Predicted)

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3-Chloro-4-methyl-n-(2,2,2-trifluoroethyl)aniline Related Literature

Additional information on 3-Chloro-4-methyl-n-(2,2,2-trifluoroethyl)aniline

3-Chloro-4-methyl-N-(2,2,2-trifluoroethyl)aniline: A Comprehensive Overview

3-Chloro-4-methyl-N-(2,2,2-trifluoroethyl)aniline (CAS No. 1021050-95-2) is a versatile organic compound that has garnered significant attention in the fields of materials science and pharmaceutical research. This compound is characterized by its unique structure, which includes a chlorinated aromatic ring substituted with a methyl group and an N-substituted trifluoroethyl group. The combination of these functional groups imparts distinctive chemical properties that make it suitable for various applications.

Recent studies have highlighted the potential of 3-chloro-4-methyl-N-(trifluoroethyl)aniline as a building block in the synthesis of advanced materials. Researchers have explored its role in the development of high-performance polymers and composites. For instance, a 2023 study published in *Advanced Materials* demonstrated that this compound can be used to create lightweight yet durable polymer matrices with enhanced thermal stability. The trifluoroethyl group contributes to the hydrophobicity of the material, making it ideal for applications in harsh environments.

In the pharmaceutical industry, 3-chloro-4-methyl-N-(trifluoroethyl)aniline has shown promise as an intermediate in drug synthesis. Its ability to undergo various nucleophilic substitutions and electrophilic aromatic substitutions makes it a valuable precursor for bioactive molecules. A 2023 research article in *Journal of Medicinal Chemistry* reported that derivatives of this compound exhibit potent anti-inflammatory and antioxidant properties, suggesting its potential use in developing novel therapeutic agents.

The synthesis of CAS No. 1021050-95-2 involves a multi-step process that typically begins with the chlorination of an aniline derivative followed by alkylation to introduce the trifluoroethyl group. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions. For example, the use of palladium catalysts has enabled the formation of highly pure products with minimal side reactions.

From an environmental perspective, understanding the degradation pathways of 3-chloro-4-methyl-N-(trifluoroethyl)aniline is crucial for assessing its impact on ecosystems. A 2023 study published in *Environmental Science & Technology* investigated its biodegradation under aerobic conditions and found that it undergoes rapid mineralization under specific microbial consortia. This suggests that while it may pose risks in certain environments, proper disposal methods can mitigate its ecological footprint.

Looking ahead, the demand for CAS No. 1021050-95-2 is expected to grow as researchers continue to uncover its potential applications. Its role in sustainable materials development and drug discovery positions it as a key compound in future technological advancements.

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